N-Ethyl-2-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-amine

• IUPAC Name: N-ethyl-2-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C16H22FN7/c1-3-12-14(17)15(21-11-20-12)23-7-9-24(10-8-23)16-19-6-5-13(22-16)18-4-2/h5-6,11H,3-4,7-10H2,1-2H3,(H,18,19,22)
• InChI Key: OIOCKWRPYMTAQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC=CC(=N3)NCC)F
• Molecular Formula: C16H22FN7
• Molecular Weight: 331.39 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on its functional groups. For example, the amine group might undergo reactions such as alkylation, acylation, or condensation. The pyrimidine ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and the overall shape of the molecule could affect its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target molecules in the system. For example, many drugs work by binding to specific proteins and modulating their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. These properties are typically assessed through laboratory testing and computational predictions.

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine, materials science, or other fields. This would likely involve further studies of its synthesis, properties, and interactions with other molecules.